Butyric acid, 2,3-dioxo-, ethyl ester, 2-(2,4-xylylhydrazone)

• IUPAC Name: ethyl (Z)-2-[(2,4-dimethylphenyl)diazenyl]-3-hydroxybut-2-enoate
• InChI: InChI=1S/C14H18N2O3/c1-5-19-14(18)13(11(4)17)16-15-12-7-6-9(2)8-10(12)3/h6-8,17H,5H2,1-4H3/b13-11-,16-15?
• InChI Key: KBOWWKGCLYPQRL-OQJZYDBASA-N
• Canonical SMILES: CCOC(=O)C(=C(C)O)N=NC1=C(C=C(C=C1)C)C
• Isomeric SMILES: CCOC(=O)/C(=C(\C)/O)/N=NC1=C(C=C(C=C1)C)C
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol
• CAS RN: 20954-34-1

Description

Butyric acid, also known under the systematic name butanoic acid, is a straight-chain alkyl carboxylic acid with the chemical formula CH3CH2CH2CO2H. Ethyl butyrate, also known as ethyl butanoate, or butyric ether, is an ester with the chemical formula CH3CH2CH2COOCH2CH3.

Synthesis Analysis

Ethyl butyrate can be synthesized by reacting ethanol and butyric acid. This is a condensation reaction, meaning water is produced in the reaction as a byproduct.

Molecular Structure Analysis

The molecular structure of butanoic acid, ethyl ester is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Esters, like ethyl butyrate, are neutral compounds. In typical reactions, the alkoxy (OR′) group of an ester is replaced by another group. One such reaction is hydrolysis, literally “splitting with water.” The hydrolysis of esters is catalyzed by either an acid or a base.

Physical And Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding and are therefore intermediate in boiling points between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding. Ethyl butyrate is soluble in propylene glycol, paraffin oil, and kerosene.

Future Directions

The future directions for the use and study of esters like ethyl butyrate are vast. They are used in a variety of industries, from food and beverages to cosmetics and pharmaceuticals. Research into new synthesis methods, uses, and safety measures is ongoing.